Cas no 1806858-00-3 (5-Aminomethyl-3-chloro-2-cyanobenzoic acid)

• Product Name: 5-Aminomethyl-3-chloro-2-cyanobenzoic acid
• CAS No: 1806858-00-3
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4946879
• Update Time: 2025-07-21

5-Aminomethyl-3-chloro-2-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-3-chloro-2-cyanobenzoic acid

• Inchi： 1S/C9H7ClN2O2/c10-8-2-5(3-11)1-6(9(13)14)7(8)4-12/h1-2H,3,11H2,(H,13,14)
• InChI Key： KIXGFBBMTPXOHJ-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C(=O)O)C=C(C=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -1.6
• Topological Polar Surface Area: 87.1

Additional information on 5-Aminomethyl-3-chloro-2-cyanobenzoic acid

Comprehensive Overview of 5-Aminomethyl-3-chloro-2-cyanobenzoic acid (CAS No. 1806858-00-3): Properties, Applications, and Industry Insights

5-Aminomethyl-3-chloro-2-cyanobenzoic acid (CAS No. 1806858-00-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This cyanobenzoic acid derivative features a chloro-substituted benzene ring coupled with aminomethyl and cyano functional groups, making it a versatile intermediate for synthesizing high-value compounds. Its CAS registry number 1806858-00-3 ensures precise identification in global chemical databases, while its IUPAC name reflects its structural complexity.

Recent studies highlight the compound's role in developing small-molecule inhibitors targeting enzymatic pathways, particularly in oncology and metabolic disorders. Researchers are exploring its potential as a building block for drug candidates, leveraging its hydrogen-bonding capacity from the carboxylic acid and amine groups. The electron-withdrawing cyano group enhances reactivity in nucleophilic substitution reactions, a property exploited in heterocyclic compound synthesis.

From an industrial perspective, 5-Aminomethyl-3-chloro-2-cyanobenzoic acid aligns with the growing demand for multifunctional aromatic intermediates. Manufacturers emphasize its stability under standard storage conditions (typically 2-8°C in amber glass containers) and compatibility with common organic solvents like DMF and THF. Analytical characterization via HPLC and LC-MS confirms high purity (>98%), meeting stringent requirements for GMP-grade chemical synthesis.

Environmental considerations surrounding halogenated organic compounds have spurred innovations in greener production methods for this chemical. Some suppliers now employ catalytic cyanation techniques to reduce waste generation, addressing ESG (Environmental, Social, and Governance) concerns in the fine chemicals sector. These advancements respond to frequent search queries like "sustainable synthesis of cyanobenzoic acids" and "eco-friendly halogenated intermediates".

The compound's structure-activity relationship (SAR) has become a hot topic in computational chemistry circles. Molecular docking simulations suggest its potential as a pharmacophore fragment for designing kinase inhibitors, with particular interest in its meta-substitution pattern. This aligns with trending searches about "scaffold hopping in drug discovery" and "privileged structures in medicinal chemistry". Patent analyses reveal increasing applications in crop protection agents, where its chloro-cyano combination demonstrates herbicidal synergism.

Quality control protocols for CAS 1806858-00-3 typically involve NMR spectroscopy (1H and 13C) to verify structural integrity, with special attention to the aminomethyl proton signals (δ 3.8-4.2 ppm) and cyano carbon peak (~115 ppm). These analytical details address common technical queries from quality assurance professionals searching for "NMR characterization of cyanobenzoic acids". The compound's melting point range (210-215°C) and UV-Vis absorption maxima (λmax 265 nm) serve as additional quality markers.

Emerging applications in material science have expanded the utility of this compound beyond life sciences. Its ability to form metal-organic frameworks (MOFs) through coordination with the carboxylate group has been explored for gas storage applications. This multidisciplinary relevance answers growing searches about "organic linkers for MOF synthesis" and "functionalized aromatic carboxylic acids".

Regulatory compliance remains crucial for 5-Aminomethyl-3-chloro-2-cyanobenzoic acid distribution. While not classified as hazardous under GHS criteria, proper laboratory handling procedures (PPE including nitrile gloves and safety goggles) are recommended due to potential dust irritation. Safety data sheets emphasize its low acute toxicity profile (oral LD50 >2000 mg/kg in rodent studies), a key consideration for researchers comparing benzoic acid derivative safety.

The global market for this compound reflects broader trends in custom synthesis services, with increasing requests for isotope-labeled versions (13C/15N) for metabolic studies. Suppliers report growing interest from contract research organizations (CROs) working on proteolysis targeting chimeras (PROTACs), where the compound's bifunctional nature enables linker optimization.

Future research directions may explore its click chemistry compatibility through the aminomethyl group, potentially enabling bioconjugation applications. Such developments would address frequent queries about "orthogonal functionalization of aromatic systems" in chemical biology forums. With its balanced lipophilicity (clogP ~1.8) and molecular weight (225.62 g/mol), this compound exemplifies the ongoing search for fragment-based drug discovery tools with optimal physicochemical properties.